Cas no 83767-16-2 (Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-)
83767-16-2 structure
Product Name:Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
CAS No:83767-16-2
MF:C11H9NO5
MW:235.192863225937
CID:668492
PubChem ID:12809481
Update Time:2025-04-19
Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
- 1-(7-methoxy-4-nitro-1-benzofuran-2-yl)ethanone
- 83767-16-2
- SCHEMBL3167884
- DTXSID10510428
- 1-(7-Methoxy-4-nitro-1-benzofuran-2-yl)ethan-1-one
- AVPIFKNKZZATNU-UHFFFAOYSA-N
- 2-acetyl-7-methoxy-4-nitrobenzofuran
- 1-(7-Methoxy-4-nitrobenzofuran-2-yl)ethanone
-
- Inchi: 1S/C11H9NO5/c1-6(13)10-5-7-8(12(14)15)3-4-9(16-2)11(7)17-10/h3-5H,1-2H3
- InChI Key: AVPIFKNKZZATNU-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC2C(=CC=C(C1=2)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.04807239g/mol
- Monoisotopic Mass: 235.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 85.3Ų
Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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